Cas no 886496-73-7 (3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER)

• Product Name: 3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER
• CAS No: 886496-73-7
• MF: C₁₅H₁₂Cl₂O₃
• MW: 311.159982681274
• CID: 5229287
• Update Time: 2026-03-07

3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER
• 2-Propenoic acid, 3-[5-(2,4-dichlorophenyl)-2-furanyl]-, ethyl ester

• Inchi： 1S/C15H12Cl2O3/c1-2-19-15(18)8-5-11-4-7-14(20-11)12-6-3-10(16)9-13(12)17/h3-9H,2H2,1H3
• InChI Key： LTQYSJYADBBCMK-UHFFFAOYSA-N
• SMILES： CCOC(C=CC1OC(C2C=CC(Cl)=CC=2Cl)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER

Introduction to 3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER (CAS No. 886496-73-7)

3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYL ESTER, identified by its Chemical Abstracts Service (CAS) number 886496-73-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of 2,4-dichlorophenyl and acrylic acid ethyl ester functional groups in its molecular structure imparts unique reactivity and pharmacological properties, making it a valuable scaffold for drug discovery and synthesis.

The molecular structure of 3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYLMESTER (CAS No. 886496-73-7) consists of a furan ring substituted at the 5-position with a 2,4-dichlorophenyl group, and an acrylic acid ethyl ester moiety attached at the 2-position of the furan ring. This configuration allows for multiple possible interactions with biological targets, including enzymes and receptors, which are critical in modulating various physiological pathways. The dichlorophenyl moiety is particularly noteworthy, as it is often employed in medicinal chemistry to enhance binding affinity and metabolic stability.

In recent years, there has been a growing interest in furan-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that furan derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYLMESTER (CAS No. 886496-73-7) makes it a promising candidate for further investigation in these areas. For instance, the acrylic acid ethyl ester group can serve as a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutics. The combination of the furan core and the 2,4-dichlorophenyl substituent provides a versatile platform for medicinal chemists to explore new drug candidates. Recent research has highlighted the importance of furan derivatives in addressing unmet medical needs, particularly in oncology and infectious diseases. The structural features of 3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYLMESTER (CAS No. 886496-73-7) align well with these trends, suggesting its utility in designing next-generation pharmaceuticals.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include the Friedel-Crafts alkylation of furan with 2,4-dichlorobenzene, followed by esterification with ethanol under acidic conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups or modify existing ones. These synthetic strategies underscore the compound's complexity and highlight the expertise required to produce it on a scalable basis.

Evaluation of 3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYLMESTER (CAS No. 886496-73-7) in vitro has revealed intriguing biological activities that warrant further exploration. Preliminary studies suggest that this compound exhibits moderate activity against certain bacterial strains, potentially due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, its interaction with cellular receptors has been investigated using computational modeling techniques, which predict favorable binding affinities for specific targets involved in cancer progression.

The pharmacokinetic properties of this derivative are also under scrutiny to assess its suitability for clinical development. Factors such as solubility, stability, and bioavailability must be carefully evaluated to determine if it meets the stringent criteria for an oral or injectable drug candidate. Comparative studies with structurally related compounds have provided valuable insights into optimizing these parameters without compromising efficacy.

Future research directions may focus on exploring novel synthetic routes that enhance yield and reduce environmental impact. Green chemistry principles are increasingly being applied in pharmaceutical synthesis to minimize waste and energy consumption. Additionally, advancements in biocatalysis could offer sustainable alternatives to traditional chemical transformations, further improving the accessibility of this valuable compound.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in identifying potential binding modes between 3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYLMESTER (CAS No. 886496-73-7) and target proteins or enzymes. These simulations not only accelerate hit identification but also provide critical information for designing next-generation analogs with improved potency and selectivity.

In conclusion,3-[5-(2,4-DICHLORO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID ETHYLMESTER (CAS No. 886496-73-7) represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer multiple opportunities for therapeutic intervention across various disease areas. As scientific understanding continues to evolve,this compound is poised to play a significant role in advancing our ability to design effective treatments for complex medical conditions.